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Compound of Interest

Compound Name: 1-Methyl-3-p-tolyltriazene

Cat. No.: B1197160 Get Quote

An In-Depth Technical Guide to 1-Methyl-3-p-tolyltriazene

This technical guide provides a comprehensive overview of 1-Methyl-3-p-tolyltriazene,

including its chemical identity, physical properties, synthesis protocols, and key applications.

The information is intended for researchers, scientists, and professionals in the field of drug

development and organic chemistry.

Chemical Identity and Properties
1-Methyl-3-p-tolyltriazene is an organic compound characterized by a triazene functional

group substituted with a methyl group and a p-tolyl group.[1] It is recognized for its utility as a

methylating agent, particularly in the esterification of carboxylic acids.[2]

Table 1: Physicochemical Properties of 1-Methyl-3-p-tolyltriazene
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Property Value References

CAS Number 21124-13-0 [1][3][4][5]

Molecular Formula C₈H₁₁N₃ [1][3]

Molecular Weight 149.19 g/mol [1][3]

IUPAC Name
1-methyl-3-(4-

methylphenyl)triaz-1-ene

Synonyms
3-Methyl-1-p-tolyltriazene,

Methyl-p-tolyltriazene
[1]

Appearance

Yellow, crystalline solid. Can

be recrystallized to white

needles.

[6]

Melting Point
75-80 °C (literature); 80.5-81.5

°C (recrystallized)
[5][6][7]

Purity Typically ≥98% [3]

SMILES CC1=CC=C(C=C1)NN=NC [1][3]

InChI Key
DNGJVDGPCGXBFF-

UHFFFAOYSA-N
[1][7]

Experimental Protocols
Synthesis of 1-Methyl-3-p-tolyltriazene
A reliable method for the synthesis of 1-Methyl-3-p-tolyltriazene has been well-documented.

[6] The procedure involves the diazotization of p-toluidine followed by a coupling reaction with

methylamine.

Materials:

p-Toluidine

Potassium nitrite
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Concentrated hydrochloric acid

Sodium carbonate

30–35% aqueous methylamine

Ether

Anhydrous sodium sulfate

Crushed ice

Procedure:

Diazotization: A mixture of p-toluidine, crushed ice, and concentrated hydrochloric acid is

cooled to approximately -10°C in an ice-salt bath. A solution of potassium nitrite in water is

then added slowly with vigorous stirring over 1–2 hours, maintaining the low temperature.

The completion of the reaction is confirmed by a positive starch-potassium iodide test.

Neutralization: The resulting solution of p-toluenediazonium chloride is neutralized to a pH of

6.8–7.2 at 0°C using a cold, concentrated aqueous solution of sodium carbonate.

Coupling Reaction: The cold, neutral diazonium salt solution is added slowly to a vigorously

stirred mixture of sodium carbonate, aqueous methylamine, and crushed ice, while

maintaining a temperature of approximately -10°C.

Extraction: The reaction mixture is extracted three times with ether.

Drying and Evaporation: The combined ether extracts are dried over anhydrous sodium

sulfate. The ether is then removed using a rotary evaporator at room temperature to yield the

crude product.

Purification: The crude 1-methyl-3-p-tolyltriazene is purified by sublimation at 50°C (1 mm

Hg). Further purification can be achieved by recrystallization from hexane to yield white

needles.[6]
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Caption: Workflow for the synthesis of 1-Methyl-3-p-tolyltriazene.
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Application in Esterification of Carboxylic Acids
1-Methyl-3-p-tolyltriazene serves as an effective reagent for the alkylation of acids to form

esters, offering an alternative to diazomethane.[6] This method is advantageous as the triazene

is a stable, crystalline solid that is easy to handle and store.

General Protocol (Example: 3,5-Dinitrobenzoic Acid):

A solution of the carboxylic acid (e.g., 3,5-dinitrobenzoic acid) in ether is prepared.

This solution is added slowly to a solution of 1-methyl-3-p-tolyltriazene in ether at room

temperature.

During the addition, nitrogen gas evolves, and the solution typically changes color.

The reaction is allowed to proceed until nitrogen evolution ceases.

The resulting methyl ester can then be isolated from the reaction mixture.[6]

Reactants Products
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Caption: Reaction scheme for esterification using 1-Methyl-3-p-tolyltriazene.

Biological and Research Applications
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Triazene compounds are a versatile class of molecules with a range of documented biological

activities and applications in chemical synthesis.

Antitumor Potential: The triazene scaffold is a key feature in several alkylating antineoplastic

drugs, such as dacarbazine.[8] While specific antitumor data for 1-methyl-3-p-tolyltriazene
is not extensively detailed, related triazenes have shown antiproliferative activity against

various cancer cell lines.[8] The proposed mechanism often involves the molecule acting as

a DNA methylating agent.

Trypanocidal Activity: A structurally related compound, 1-(p-tolyl)-3-acetyl-3-methyltriazene,

has been reported to have activity against African trypanosomiasis, the parasitic infection

that causes sleeping sickness.[9]

Chemical Synthesis: Beyond esterification, the compound serves as a versatile intermediate

in the synthesis of other organic molecules, including azo dyes.[10]

Analytical Chemistry: It has been used as a derivatizing agent for the gas chromatographic

determination of metabolites, such as hippuric and methylhippuric acids, in urine samples.[2]
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Caption: Conceptual pathway for the biological activity of triazene compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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